Trisodium;gold;hydroxy-oxido-oxo-sulfanylidene-lambda6-sulfane
Overview
Description
“Trisodium;gold;hydroxy-oxido-oxo-sulfanylidene-lambda6-sulfane” is also known as Sanochrysine . It is a sodium salt of gold thiosulfate . The molecular formula is AuNa3O6S4 and the molecular weight is 490.2 g/mol . This compound has uses like the organogold compounds .
Molecular Structure Analysis
The IUPAC name for this compound is trisodium;dioxido-oxo-sulfanylidene-λ6-sulfane;gold (1+) . The InChI and Canonical SMILES strings provide a textual representation of the compound’s structure .
Physical and Chemical Properties Analysis
The computed properties of this compound include a molecular weight of 490.2 g/mol . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 8 . The compound has a rotatable bond count of 0 . The exact mass is 489.793650 g/mol .
Scientific Research Applications
Synthesis and Characterization in Chemistry
- Gold complexes, like those formed from reactions involving trisodium compounds and gold, are studied for their unique structural properties. For example, the reaction of disodium phenyltrithiophosphonate with gold(I) chlorides forms dinuclear complexes with interesting molecular structures and potential applications in various chemical processes (Preisenberger et al., 1999).
Biomedical Applications
- The interaction of trisodium compounds with gold ions has been explored for developing anti-cancer agents. A study synthesized a compound interacting with gold (III) and nickel (II) ions, indicating potential applications in cancer treatment (Ghani & Alabdali, 2022).
Environmental Applications
- Gold ion recovery processes have been developed using trisodium-based compounds. This is significant for recycling precious metal ions from urban mines, demonstrating an innovative approach to resource recovery (Elshehy et al., 2014).
Nanotechnology
- In the field of nanotechnology, trisodium compounds are used in the synthesis of gold nanoparticles. These nanoparticles have diverse applications, including in sensors and diagnostics (Yazdani et al., 2021).
Electrochemical Applications
- Trisodium-based compounds have been studied for their electrochemical properties, particularly in the context of synthesizing and characterizing gold nanoparticles. These studies offer insights into the potential applications of such nanoparticles in various electrochemical processes (Shankhwar et al., 2016).
Properties
IUPAC Name |
trisodium;dioxido-oxo-sulfanylidene-λ6-sulfane;gold(1+) | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Au.3Na.2H2O3S2/c;;;;2*1-5(2,3)4/h;;;;2*(H2,1,2,3,4)/q4*+1;;/p-4 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJCMCHNDCIYVST-UHFFFAOYSA-J | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=S)[O-].[O-]S(=O)(=S)[O-].[Na+].[Na+].[Na+].[Au+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AuNa3O6S4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15283-45-1 | |
Record name | GOLD SODIUM THIOSULFATE ANHYDROUS | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6GKU52ZCI0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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